Cas no 1804382-63-5 (2,4-Bis(trifluoromethyl)-3-methylbenzoic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid
• CAS No: 1804382-63-5
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 5002923
• Update Time: 2025-05-26

2,4-Bis(trifluoromethyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid

• Inchi： 1S/C10H6F6O2/c1-4-6(9(11,12)13)3-2-5(8(17)18)7(4)10(14,15)16/h2-3H,1H3,(H,17,18)
• InChI Key： HPUANYJCBOBOPO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C(F)(F)F)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid

Introduction to 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid (CAS No. 1804382-63-5)

2,4-Bis(trifluoromethyl)-3-methylbenzoic acid (CAS No. 1804382-63-5) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its two trifluoromethyl groups and a methyl group attached to the benzene ring, which confer it with distinct chemical and physical properties.

The molecular formula of 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid is C₁₁H₇F₆O₂, and its molecular weight is approximately 299.16 g/mol. The presence of the trifluoromethyl groups significantly enhances the compound's lipophilicity and stability, making it an attractive candidate for various synthetic and medicinal applications.

In recent years, the study of fluorinated compounds has gained significant attention due to their unique properties and potential therapeutic benefits. 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid has been the subject of several research studies aimed at exploring its biological activities and potential as a lead compound in drug discovery.

One of the key areas of research involving 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid in cancer therapy.

In addition to its biological activities, 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid has also been explored for its use in materials science. The high thermal stability and chemical resistance of this compound make it suitable for applications in polymer synthesis and surface coatings. Recent studies have shown that incorporating 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid into polymer matrices can enhance their mechanical properties and durability.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid typically involves multi-step processes that include the introduction of trifluoromethyl groups onto the benzene ring followed by carboxylation. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of triflic anhydride (CF₃)₂O as a reagent to introduce trifluoromethyl groups onto aromatic compounds.

The characterization of 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for ensuring its quality and suitability for various applications.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methylbenzoic acid (CAS No. 1804382-63-5) is a versatile compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers it with distinct properties that make it an attractive candidate for further research and development. Ongoing studies continue to explore its biological activities and potential uses in drug discovery, materials science, and other fields.